Cas no 199609-67-1 (1,2,3,4-Tetrahydro-2,2,4,8-tetramethyl-7-quinolinamine)

• Product Name: 1,2,3,4-Tetrahydro-2,2,4,8-tetramethyl-7-quinolinamine
• CAS No: 199609-67-1
• MF: C₁₃H₂₀N₂
• MW: 204.311303138733
• CID: 2196939
• PubChem ID: 10703398
• Update Time: 2025-04-21

1,2,3,4-Tetrahydro-2,2,4,8-tetramethyl-7-quinolinamine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Tetrahydro-2,2,4,8-tetramethyl-7-quinolinamine
• 7-Quinolinamine, 1,2,3,4-tetrahydro-2,2,4,8-tetramethyl-
• DB-336906
• 2,2,4,8-tetramethyl-3,4-dihydro-1H-quinolin-7-amine
• SCHEMBL6647403
• 199609-67-1

• Inchi： 1S/C13H20N2/c1-8-7-13(3,4)15-12-9(2)11(14)6-5-10(8)12/h5-6,8,15H,7,14H2,1-4H3
• InChI Key： SKYYXVRRINSHIN-UHFFFAOYSA-N
• SMILES： N1C2C(C)=C(C=CC=2C(C)CC1(C)C)N

Computed Properties

• Exact Mass: 204.162648646Da
• Monoisotopic Mass: 204.162648646Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.1Ų